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Compound of Interest

3,5-Dichloro-4-
Compound Name:
hydroxybenzenesulfonic acid

cat. No.: B1293886

An In-depth Technical Guide to the Safety and Hazards of 3,5-dichloro-4-
hydroxybenzenesulfonic acid

This document provides a comprehensive overview of the safety, hazards, and handling
procedures for 3,5-dichloro-4-hydroxybenzenesulfonic acid, intended for researchers,
scientists, and professionals in drug development.

Chemical Identification and Physical Properties

3,5-dichloro-4-hydroxybenzenesulfonic acid is a chlorinated aromatic sulfonic acid.[1] Its
identification and key physical and chemical properties are summarized below.
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Property Value

Reference

3,5-dichloro-4-
IUPAC Name

hydroxybenzenesulfonic acid

[2]

3,5-Dichloro-4-

Synonyms hydroxybenzenesulphonic

acid, NSC 202726

[2]

CAS Number 25319-98-6 [2][3]
Molecular Formula CeHaCl204S [2][3]
Molecular Weight 243.06 g/mol [2]
Appearance Beige powder/solid [4]
Melting Point 260 - 265 °C / 500 - 509 °F [4]

Room temperature,
Storage Temperature

recommended 2-8°C

[3]05]

Hazard Identification and GHS Classification

The primary hazards associated with this compound are acute oral toxicity and serious eye

irritation.[2][5] It is classified under the Globally Harmonized System (GHS) as follows.
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GHS
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Serious Eye GHSO07
] Category 2/ ] ] Causes
Damage/Irrita (Exclamation Warning ) [2][5]
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Note: Classification can vary slightly between suppliers. Some sources classify it as causing

severe skin burns and eye damage (Category 1B)[6], while others list skin and respiratory

irritation (Category 2/3).[7][8] Users should always consult the specific Safety Data Sheet

(SDS) provided by their supplier.
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GHS Classification

H335:

May cause respiratory irritation

Respiratory Irritation

Evye Irritation H319:
Causes serious eye irritation

Acute Toxicity (Oral)

H302:

Harmful if swallowed

Click to download full resolution via product page

Caption: GHS Hazard Overview for the Compound.

Toxicological Information

Detailed toxicological studies on 3,5-dichloro-4-hydroxybenzenesulfonic acid are limited.[9]
The primary known effects are derived from its GHS classification.

o Acute Effects: Harmful if ingested.[2] Causes serious irritation to the eyes and may cause
irritation to the skin and respiratory system.[2][7]

» Chronic Effects: No information is available regarding mutagenic, reproductive, or
teratogenic effects.[9] It is not identified as a probable, possible, or confirmed human
carcinogen by IARC.[7]

» Ecotoxicity: Data on environmental hazards is scarce. It should not be released into the
environment or drains.[4][6][7]

Experimental Protocols & Procedures

Detailed experimental protocols for toxicological assessment were not available in the reviewed
literature. The following sections outline standardized procedures for safe handling and
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emergency response based on safety data sheets.

First Aid Measures

Immediate medical attention is required in case of significant exposure.[9] Always show the
safety data sheet to attending medical personnel.[6]
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Exposure Route First Aid Protocol Reference

Move the person to fresh air. If
breathing is difficult or stops,

Inhalation provide artificial respiration. [61[719]
Seek immediate medical

attention.

Immediately remove all
contaminated clothing. Rinse
the affected skin area with
Skin Contact plenty of water for at least 15 [6]119]
minutes. Seek immediate
medical attention, especially if

burns are present.

Immediately rinse cautiously
with plenty of water for at least
15 minutes, also under the
eyelids. Remove contact
Eye Contact ) [61[719]
lenses if present and easy to
do. Continue rinsing. Seek
immediate medical attention

from an ophthalmologist.

Rinse mouth with water. Do

NOT induce vomiting due to

the risk of perforation. If the

victim is conscious, have them

Ingestion drink one or two glasses of [61[719]

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

Fire-Fighting Measures
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Aspect Protocol Reference

Use water spray, alcohol-
resistant foam, dry chemical,
or carbon dioxide (CO2).[6][7]

[9]

Suitable Extinguishing Media

Unsuitable Extinguishing No specific limitations are
Media given.[6]

The substance is combustible.
[6] Thermal decomposition can
release irritating and toxic

Specific Hazards gases and vapors, including
carbon oxides (CO, COz),
sulfur oxides, and hydrogen
chloride gas.[6][9][10]

Firefighters should wear full
protective gear and a self-
contained breathing apparatus

Protective Equipment (SCBA) with a full face-piece
operated in pressure-demand
or other positive pressure
mode.[6][7][9]

Accidental Release Measures

Proper personal protective equipment must be worn during cleanup. Prevent the substance
from entering drains or waterways.[6][7]

Caption: Workflow for Accidental Release Response.

Handling and Storage
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Aspect Protocol

Reference

Use only in a well-ventilated

area or under a chemical fume
hood.[9] Avoid contact with

skin, eyes, and clothing.[11]
Handling Do not breathe dust.[6] Wash

hands thoroughly after
handling.[11] Do not eat, drink,

or smoke when using this

product.[6]

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.[9] Keep

away from incompatible

materials such as strong bases

Storage

and oxidizing agents.[9] Some

sources recommend storing
locked up.[5][9] The material

may be hygroscopic and

moisture-sensitive.[6]

Exposure Controls and Personal Protective

Equipment

© 2025 BenchChem. All rights reserved.

8/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH59917K2&productDescription=4-HYDRXYBNZENESULFONIC+AC+1L&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D3985_EU_6N.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/12635
https://www.tcichemicals.com/BE/en/sds/D3985_EU_6N.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/12635
https://www.fishersci.com/store/msds?partNumber=AAH59917K2&productDescription=4-HYDRXYBNZENESULFONIC+AC+1L&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH59917K2&productDescription=4-HYDRXYBNZENESULFONIC+AC+1L&vendorId=VN00024248&countryCode=US&language=en
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9937224.htm?N=China
https://www.fishersci.com/store/msds?partNumber=AAH59917K2&productDescription=4-HYDRXYBNZENESULFONIC+AC+1L&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/12635
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Control Specification Reference

Ensure adequate ventilation,
especially in confined areas.
) ) Use a chemical fume hood.
Engineering Controls i
Eyewash stations and safety
showers should be close to the

workstation.[9]

Wear chemical safety goggles
or glasses with side-shields
conforming to EN166 (EU) or
NIOSH (US) standards.[7][9]

Eye/Face Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
impervious clothing to prevent
Skin Protection skin exposure. Inspect gloves
before use and dispose of

contaminated gloves properly.

[719]

If dust is generated or
exposure limits are exceeded,
use a NIOSH/MSHA or

Respiratory Protection European Standard EN 149
approved respirator. A P2 filter
is recommended for

particulates.[6]

Handle in accordance with
good industrial hygiene and
safety practices. Wash hands
Hygiene Measures before breaks and at the end
of the workday. Immediately

change contaminated clothing.

[6]7]
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Conclusion

3,5-dichloro-4-hydroxybenzenesulfonic acid is a chemical that presents moderate acute
hazards, primarily through ingestion and eye contact, with potential for skin and respiratory
irritation. While comprehensive toxicological data is not widely available, strict adherence to the
handling, storage, and emergency procedures outlined in this guide and the manufacturer's
SDS is essential to ensure the safety of laboratory and research personnel. All work should be
conducted with appropriate engineering controls and personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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